Cas no 168839-73-4 (4-(2-chloroquinolin-3-yl)but-3-en-2-one)

• Product Name: 4-(2-chloroquinolin-3-yl)but-3-en-2-one
• CAS No: 168839-73-4
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 6543384
• PubChem ID: 10353852
• Update Time: 2025-06-27

4-(2-chloroquinolin-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloroquinolin-3-yl)but-3-en-2-one
• 168839-73-4
• EN300-1992139

• Inchi： 1S/C13H10ClNO/c1-9(16)6-7-11-8-10-4-2-3-5-12(10)15-13(11)14/h2-8H,1H3/b7-6+
• InChI Key： BIINTVUOBWUEQV-VOTSOKGWSA-N
• SMILES： ClC1=C(/C=C/C(C)=O)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 231.0450916g/mol
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-(2-chloroquinolin-3-yl)but-3-en-2-one

4-(2-chloroquinolin-3-yl)but-3-en-2-one: A Comprehensive Overview

The compound with CAS No. 168839-73-4, commonly referred to as 4-(2-chloroquinolin-3-yl)but-3-en-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline ring system with a butenone moiety. The presence of the chlorine atom at the 2-position of the quinoline ring introduces interesting electronic and steric effects, making this compound a valuable subject for both theoretical and experimental studies.

Recent studies have highlighted the potential of 4-(2-chloroquinolin-3-yl)but-3-en-2-one in various applications, particularly in the realm of drug discovery. Researchers have explored its ability to interact with key biological targets, such as enzymes and receptors, which could pave the way for novel therapeutic interventions. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, suggesting its potential as a lead compound in anti-cancer drug development.

The synthesis of CAS No. 168839-73-4 involves a multi-step process that typically begins with the preparation of the quinoline derivative. One common approach involves the Friedlander synthesis, where an o-amino aryl aldehyde reacts with an alpha,beta-unsaturated carbonyl compound to form the quinoline skeleton. Subsequent chlorination and functionalization steps are then employed to introduce the desired substituents, including the butenone group.

In terms of chemical properties, 4-(2-chloroquinolin-3-yl)but-3-en-2-one is known for its stability under physiological conditions, which is a crucial factor for its potential use in pharmaceutical applications. Its solubility profile has also been extensively studied, with findings indicating moderate solubility in organic solvents and limited aqueous solubility—a characteristic that can be modulated through further chemical modifications.

The pharmacokinetic properties of this compound have been another area of intense research. Studies have shown that it exhibits favorable absorption and distribution characteristics in preclinical models, although its metabolism and excretion pathways remain areas requiring further investigation. Understanding these parameters is essential for optimizing its bioavailability and minimizing potential toxicity.

Beyond its pharmacological applications, CAS No. 168839-73-4 has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalytic systems and sensors. For example, recent work has demonstrated its effectiveness as a chelating agent in transition metal-catalyzed reactions, showcasing its versatility across different scientific domains.

In conclusion, 4-(2-chloroquinolin-3-yl)but-3-en-2-one represents a compelling example of how structural diversity can lead to multifaceted applications in chemistry and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.